Cas no 88798-30-5 (Propanedioic acid, ethyl-2-thienyl-, diethyl ester)

• Product Name: Propanedioic acid, ethyl-2-thienyl-, diethyl ester
• CAS No: 88798-30-5
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 1931054
• PubChem ID: 15591546
• Update Time: 2025-04-21

Propanedioic acid, ethyl-2-thienyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, ethyl-2-thienyl-, diethyl ester
• diethyl 2-ethyl-2-thiophen-2-ylpropanedioate
• 88798-30-5
• Diethyl ethyl(thiophen-2-yl)propanedioate
• DTXSID90575318

• Inchi： 1S/C13H18O4S/c1-4-13(11(14)16-5-2,12(15)17-6-3)10-8-7-9-18-10/h7-9H,4-6H2,1-3H3
• InChI Key： JIAAOLSVHZOBLU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)OCC)(C(=O)OCC)CC

Computed Properties

• Exact Mass: 270.09258022Da
• Monoisotopic Mass: 270.09258022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.8Ų